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Compound of Interest

Compound Name: Syk-IN-1

Cat. No.: B8134197 Get Quote

Essential Safety and Handling Guide for Syk-IN-
1
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Syk-IN-1. The following

procedures are designed to ensure a safe laboratory environment and proper management of

this potent spleen tyrosine kinase (Syk) inhibitor.

Product Identification and Hazards
Syk-IN-1 is a chemical compound used in laboratory research. It is essential to be aware of its

potential hazards to handle it safely.

Identifier Value

Product Name Syk-IN-1

CAS Number 1491150-77-6

Molecular Formula C₁₈H₂₂N₈O

Molecular Weight 366.42 g/mol

Potency (IC₅₀) 35 nM[1]
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Hazard Statements:

H302: Harmful if swallowed.[2]

H410: Very toxic to aquatic life with long lasting effects.[2]

Personal Protective Equipment (PPE)
To minimize exposure to Syk-IN-1, all personnel must wear appropriate PPE.[3] The

recommended level of protection for handling this compound is equivalent to Level D

protection, which includes standard laboratory attire designed to protect against minimal

hazards.

PPE Category Specific Equipment Purpose

Eye and Face Protection
Safety glasses or goggles,

face shield

Protects against splashes,

dust, and aerosols.[4]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact with the

compound.[4]

Body Protection Laboratory coat or coveralls

Provides a barrier against

accidental spills and

contamination.[4]

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood

Avoid inhalation of dust or

aerosols.[2][5]

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of Syk-IN-1 and ensuring

the safety of laboratory personnel.

Handling:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Work should be

conducted in a designated area, such as a chemical fume hood, to avoid the formation and

inhalation of dust and aerosols.[2]
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Weighing and Aliquoting: When weighing the solid compound, use an analytical balance

within a ventilated enclosure. For creating stock solutions, dissolve the compound in a

suitable solvent like DMSO.[1]

General Precautions: Avoid contact with skin, eyes, and clothing.[2][5] Do not eat, drink, or

smoke in the handling area.[2] Wash hands thoroughly after handling.[2]

Storage: Proper storage conditions are essential to maintain the stability and activity of Syk-IN-
1.

Form Storage Temperature Storage Duration

Powder -20°C 3 years[6]

In Solvent -80°C 6 months[1]

-20°C 1 month[1]

Keep the container tightly sealed in a cool, well-ventilated area, away from direct sunlight and

sources of ignition.[2]

First Aid Measures
In case of accidental exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, removing contact

lenses if present. Seek prompt medical

attention.[2][5]

Skin Contact

Rinse skin thoroughly with plenty of water.

Remove contaminated clothing and shoes. Call

a physician if irritation persists.[2][5]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration. Seek

medical attention if symptoms occur.[2][5]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a poison control center or doctor

immediately for treatment advice.[2]

Disposal Plan
Syk-IN-1 and its containers must be disposed of as hazardous waste.

Waste Collection: Collect all waste materials, including unused compound, contaminated

PPE, and empty containers, in a designated and properly labeled hazardous waste

container.

Decontamination: For liquid waste containing Syk-IN-1, chemical disinfection may be

appropriate before disposal, following institutional guidelines.[7][8]

Final Disposal: Dispose of the hazardous waste through an approved waste disposal plant or

service.[2][5] Do not release into the environment.[2]

Syk Signaling Pathway and Inhibition
Spleen tyrosine kinase (Syk) is a key enzyme in various signaling pathways, particularly in

hematopoietic cells. It plays a crucial role in the B cell receptor (BCR) signaling pathway, which

is essential for B cell development and activation.[9][10] Syk is also involved in mTOR and
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MAPK signaling pathways in acute myeloid leukemia (AML).[11] Syk-IN-1 acts as a potent

inhibitor of Syk, thereby blocking these downstream signaling events.
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Click to download full resolution via product page

Caption: B Cell Receptor (BCR) signaling pathway with Syk inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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